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Compound of Interest

Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048

For Researchers, Scientists, and Drug Development Professionals

Pentazinc chromate octahydroxide is a specific inorganic compound known primarily for its
use as a corrosion inhibitor and pigment.[1][2] For professionals in scientific fields, precise
identification through its various names and chemical identifiers is critical for accurate research,
safety management, and regulatory compliance. This document provides a consolidated
reference for the synonyms, trade names, and key identifiers associated with this compound.

Chemical Identity and Synonyms

Pentazinc chromate octahydroxide is a complex inorganic salt. The most direct synonym is
derived from its chemical formula, Zinc chromate hydroxide (Zn5(CrO4)(OH)8).[1][3] The
IUPAC (International Union of Pure and Applied Chemistry) systematic name for this compound
is pentazinc;dioxido(dioxo)chromium;octahydroxide.[4]

The compound is also frequently referred to by more general or historical names related to the
broader class of zinc chromate compounds. These include:

Basic zinc chromate[5]

Zinc hydroxychromate[5]

Zinc tetraoxychromate[5]

Zinc tetroxychromate[5]
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Pigment and Trade Designations

When used as a pigment, pentazinc chromate octahydroxide is identified by specific color
index names.[1] These are crucial for industrial and commercial contexts.

e C.I. Pigment Yellow 36 (CI 77955)[1][2]
e Pigment yellow 36:1 (C.I. 77956)[1]

While specific trade names for the pure compound are not widely marketed to the general
public, several identifiers are used in industrial supply chains:

e Zinc Chromate ZTO[1][2]
 MICRONISED ZINC TETROXY CHROMATE (CAMDATE ZTC)[1][2]
e Zincro ZTO[5]

Historically, the broader category of zinc chromates has been known as Zinc Yellow or
Buttercup Yellow.[5][6]

Key Chemical Identifiers

For unambiguous identification in research, databases, and regulatory documents, the
following identifiers are essential.

Identifier Value Source(s)

CAS Number 49663-84-5 [L1[41711811]

EC Number 256-418-0 [4117118119]
CrH8012Zn5 or Zn5(CrO4)

Molecular Formula 21141171191
(OH)8

PubChem CID 44144623 [41[9]

Relationships in Nomenclature
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The various names for pentazinc chromate octahydroxide are not always interchangeable
but describe the same core substance from different perspectives, such as its chemical
structure, industrial use, or regulatory classification.

Chemical & Systematic Names

is classified as isvadedas | isidenifiedby

Industrial & Trade Names

e
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Caption: Nomenclature relationships for Pentazinc Chromate Octahydroxide.

Note on Experimental Protocols

The scope of this guide is limited to the nomenclature and identification of pentazinc chromate
octahydroxide. As this is a stable chemical compound, "experimental protocols" or "signaling
pathways" in a biological sense are not applicable. Methodologies for its synthesis generally
involve the reaction of zinc oxide with a dichromate solution.[2] Its primary application is as an
anti-corrosion primer, particularly in the aerospace and automotive industries, where it functions
through electrochemical passivation of metal surfaces.[1][6][8][10][11] Due to the presence of
hexavalent chromium, this substance is considered toxic and carcinogenic, necessitating strict
safety protocols during handling and use.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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